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Compound of Interest

Compound Name: 3-(4-methylsulfonylphenyl)phenol
CAS No.: 893737-42-3
Cat. No.: B3022873

Get Quote

Introduction & Chemical Identity

3-(4-methylsulfonylphenyl)phenol is a synthetic small molecule belonging to the diaryl

sulfone class. Unlike first-generation NSAIDs (non-selective), this molecule incorporates the
methylsulfonyl pharmacophore critical for COX-2 selectivity. It fits into the distinct "side pocket"
of the COX-2 active site, which is accessible due to the substitution of Isoleucine (in COX-1)
with Valine (in COX-2) at position 523.

Key Properties
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Property Data

CAS Number 893737-42-3

IUPAC Name 4'-(methylsulfonyl)[1,1'-biphenyl]-3-ol

Molecular Formula C13H1203S

Molecular Weight 248.30 g/mol

Solubility DMSO (>20 mg/mL), Ethanol (Moderate), Water
(Poor)

pKa (Predicted) ~9.5 (Phenolic OH)

Probe Class Pharmacological Inhibitor / Structural Fragment

Mechanism of Action
COX-2 Selectivity Mechanism

The probe functions by competitive inhibition of the COX-2 enzyme. Its binding mode relies on
two key interactions:

e The "Anchor": The 4-methylsulfonylphenyl moiety inserts into the hydrophobic side pocket of
COX-2 (bounded by Val523). The sulfone oxygens form hydrogen bonds with Arg120 and
Tyr355 at the base of the active site, or His90 depending on the specific binding pose.

e The "Head": The 3-hydroxyphenyl (phenol) ring mimics the interactions of the arachidonic
acid backbone, potentially forming H-bonds with Tyr385 or Ser530, stabilizing the inhibitor
within the cyclooxygenase channel.

Electronic "Push-Pull" Character

The molecule features an electron-donating group (Phenol, -OH) and an electron-withdrawing
group (Sulfone, -SO2Me) on a conjugated biphenyl system. This Donor-1t-Acceptor (D-1t-A)
architecture suggests potential solvatochromic properties, where the molecule's fluorescence
(if excited) or absorption shifts depending on the polarity of the binding pocket.

Experimental Application Areas
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A. Pharmacological Profiling (COX-1 vs. COX-2)

Use this probe to determine the selectivity ratio of novel anti-inflammatory scaffolds. It serves
as a simplified "core" structure to compare against complex inhibitors like Celecoxib or
Etoricoxib.

B. Fragment-Based Drug Discovery (FBDD)

Due to its low molecular weight (<250 Da) and high ligand efficiency, it is an excellent fragment
probe.

o X-ray Crystallography: Soak COX-2 crystals with this probe to map the minimum
pharmacophore requirements for the side pocket.

 NMR Screening: Use in Saturation Transfer Difference (STD) NMR to identify binding
orientation.

C. Cellular Inflammation Assays

Use as a tool compound to inhibit Prostaglandin E2 (PGE2) production in LPS-stimulated
macrophages (e.g., RAW 264.7 cells) to verify COX-2 dependent pathways.

Detailed Protocols
Protocol 1: Preparation and Storage

e Stock Solution (100 mM): Dissolve 24.8 mg of powder in 1 mL of anhydrous DMSO. Vortex
until clear.

o Storage: Aliquot into amber vials (light sensitive due to conjugation) and store at -20°C.
Stable for 6 months. Avoid freeze-thaw cycles.

o Working Solution: Dilute 1:1000 in PBS or cell culture media immediately before use to
achieve 100 pM. Further serial dilutions (0.1 uM — 100 uM) are recommended for IC50
determination.

Protocol 2: In Vitro COX Inhibition Assay (Fluorescent)

Target: Determine IC50 for COX-2 vs COX-1.
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Materials:

e Purified Ovine COX-1 and Human Recombinant COX-2 enzymes.

o Arachidonic Acid (substrate).

o ADHP (10-acetyl-3,7-dihydroxyphenoxazine) fluorogenic substrate (e.g., Amplex Red).
Workflow:

¢ Enzyme Priming: Incubate 10 units of COX-1 or COX-2 with varying concentrations of 3-(4-
methylsulfonylphenyl)phenol (0.01 uM to 100 pM) in Tris-HCI buffer (pH 8.0) for 10
minutes at 37°C.

e Reaction Initiation: Add a mix of Arachidonic Acid (100 uM final) and ADHP (50 pM).

e Kinetics: The COX enzyme converts arachidonic acid to PGG2, then PGH2. The peroxidase
activity of COX reduces PGG2 to PGH2, simultaneously oxidizing ADHP to highly fluorescent
Resorufin.

e Measurement: Monitor fluorescence (Ex/Em: 530/590 nm) for 10 minutes.

e Analysis: Plot slope (RFU/min) vs. log[Inhibitor]. Calculate IC50 using non-linear regression
(4-parameter logistic fit).

Protocol 3: Cellular PGE2 Suppression Assay
Target: Verify functional inhibition in a biological system.

Cell Line: RAW 264.7 (Murine Macrophages).

Steps:

e Seeding: Plate cells at

cells/well in a 96-well plate. Incubate 24h.

 Induction & Treatment: Replace media with fresh DMEM containing:
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o LPS (1 pg/mL) to induce COX-2 expression.
o Probe: 3-(4-methylsulfonylphenyl)phenol (0.1, 1, 10, 50 uM).
o Control: Vehicle (0.1% DMSO) + LPS.

o Blank: Vehicle only (No LPS).

e Incubation: Incubate for 18—-24 hours at 37°C, 5% CO:s-.
o Harvest: Collect supernatant. Centrifuge (500xg, 5 min) to remove debris.
e Quantification: Measure PGE2 levels in supernatant using a competitive PGE2 ELISA kit.

 Viability Check: Perform an MTT or CCK-8 assay on the remaining cells to ensure the probe
IS not cytotoxic at tested concentrations.

Pathway Visualization

The following diagram illustrates the specific intervention point of the probe within the
inflammatory cascade.
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Caption: Mechanism of Action. The probe selectively targets the inducible COX-2 enzyme,
blocking the conversion of Arachidonic Acid to pro-inflammatory Prostaglandins, while sparing

the constitutive COX-1 pathway.

Data Analysis & Interpretation

When using this probe, expect the following results profile if the target is correctly engaged:
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Expected Result (COX-2 .
Assay Type . Interpretation
Selective)

High selectivity ratio (>50-fold)
) COX-2: <1 uM COX-1: >50 o ,
Enzymatic IC50 M indicates successful side-
H pocket engagement.

Confirms cell permeability and

Cellular PGE2 Dose-dependent reduction ) o
functional inhibition of COX-2.
Confirms reduction in PGE2 is
Cell Viability > 90% at effective dose due to enzyme inhibition, not

cell death.

Troubleshooting:

e Low Potency: If IC50 is >10 uM, consider that the lack of a heterocyclic central ring (like the
furanone in Rofecoxib) may reduce rigid orientation. The biphenyl bond has rotational
freedom.

o Fluorescence Interference: If using fluorescent assays, run a "Probe Only" control. The
biphenyl sulfone core may autofluoresce in the UV/Blue region.
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[https://www.benchchem.com/product/b3022873/docs#application-note-3-4-
methylsulfonylphenyl-phenol-as-a-molecular-probe]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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